Cas no 1040637-46-4 (5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1040637-46-4
• MF: C₁₉H₁₃N₅O₂S
• MW: 375.403821706772
• CID: 5382618
• Update Time: 2025-05-22

5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-4-one
• 5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C19H13N5O2S/c25-19-15-11-14(16-7-4-10-27-16)21-24(15)9-8-23(19)12-17-20-18(22-26-17)13-5-2-1-3-6-13/h1-11H,12H2
• InChI Key： MWHZFLAJSOZVIJ-UHFFFAOYSA-N
• SMILES： C12=CC(C3SC=CC=3)=NN1C=CN(CC1ON=C(C3=CC=CC=C3)N=1)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Comprehensive Overview of 5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1040637-46-4)

The compound 5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, identified by its CAS No. 1040637-46-4, represents a fascinating area of research in medicinal chemistry and drug discovery. This heterocyclic molecule combines multiple pharmacophores, including a 1,2,4-oxadiazole ring, a thiophene moiety, and a pyrazolo[1,5-a]pyrazin-4-one core, making it a promising candidate for various therapeutic applications. Its unique structure has garnered significant attention in recent years, particularly in the context of targeting protein kinases and inflammatory pathways, which are hot topics in current biomedical research.

One of the most searched questions in the field of drug development is: "What are the potential applications of novel heterocyclic compounds?" This compound, with its intricate architecture, offers a compelling answer. Researchers have explored its role as a kinase inhibitor, a class of molecules highly sought after for treating cancers and autoimmune diseases. The presence of the thiophene and oxadiazole groups enhances its binding affinity to specific enzyme pockets, a feature often highlighted in AI-driven drug design discussions. Moreover, its pyrazolo[1,5-a]pyrazin-4-one scaffold is known for its metabolic stability, addressing another common concern in pharmacokinetic optimization.

In the era of personalized medicine, the demand for small-molecule modulators with high selectivity is growing. The compound’s CAS No. 1040637-46-4 frequently appears in databases screening for bioactive molecules, reflecting its relevance. Recent studies suggest its potential in modulating G-protein-coupled receptors (GPCRs), a trending topic due to their involvement in numerous physiological processes. This aligns with the increasing number of searches for "GPCR-targeted therapies" and "next-generation drug candidates."

From a synthetic chemistry perspective, the compound’s multi-component structure poses both challenges and opportunities. The 1,2,4-oxadiazole ring, for instance, is a versatile bioisostere for carboxylic acids, a fact often queried in structure-activity relationship (SAR) studies. Its incorporation into the molecule improves lipophilicity and membrane permeability, critical factors in drug bioavailability—a recurring theme in pharmaceutical forums and research publications.

Another trending aspect is the compound’s potential in neuropharmacology. With rising interest in neurodegenerative diseases, the thiophene moiety’s role in blood-brain barrier (BBB) penetration has sparked discussions. Searches like "BBB-permeable drug design" and "CNS-targeted heterocycles" underscore this focus. Preliminary data indicate that the compound’s pyrazolo[1,5-a]pyrazin-4-one core may interact with neurotransmitter receptors, though further validation is needed.

Environmental and green chemistry considerations are also pivotal today. The synthesis of 5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has been optimized to reduce hazardous byproducts, aligning with the Principles of Green Chemistry. This addresses frequent queries about "sustainable synthetic routes" and "eco-friendly drug production."

In summary, CAS No. 1040637-46-4 exemplifies the convergence of medicinal chemistry, computational design, and therapeutic innovation. Its multifaceted applications—from kinase inhibition to CNS targeting—make it a standout subject in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a keyword in drug discovery and molecular pharmacology for years to come.